Cas no 53967-75-2 (5-amino-4-methyl-2(3H)-Thiazolone)

• Product Name: 5-amino-4-methyl-2(3H)-Thiazolone
• CAS No: 53967-75-2
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• CID: 1113639
• Update Time: 2024-07-24

5-amino-4-methyl-2(3H)-Thiazolone Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-2(3H)-Thiazolone
• 2(3H)-Thiazolone, 5-amino-4-methyl-

• Inchi： 1S/C4H6N2OS/c1-2-3(5)8-4(7)6-2/h5H2,1H3,(H,6,7)
• InChI Key： HMOSKMODKYBVIV-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C)NC1=O

Computed Properties

• Exact Mass: 130.02
• Monoisotopic Mass: 130.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Melting Point: 153-155 °C(Solv: ethanol (64-17-5))
• pka: 8.82±0.60(Predicted)